N-[3-[4-(2,5-dimethylphenyl)-1-piperazinyl]propyl]-2-(6-methyl-3-oxo-4H-1,4-benzoxazin-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-[4-(2,5-dimethylphenyl)-1-piperazinyl]propyl]-2-(6-methyl-3-oxo-4H-1,4-benzoxazin-2-yl)acetamide is a member of piperazines.
Scientific Research Applications
Benzyl and Sulfonyl Derivatives Applications
Benzyl and Sulfonyl derivatives of N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide, such as T2288, exhibit substantial biological activities. They have been screened for antibacterial, antifungal, and anthelmintic activities, with some compounds showing significant results. Additionally, these derivatives are used in latent fingerprint analysis, providing an effective method for detecting hidden fingerprints on various surfaces (Khan et al., 2019).
Potential in Atrial Fibrillation Treatment
Although the specific compound you mentioned is not directly cited, related compounds, such as Ranolazine, exhibit antiarrhythmic activities, suggesting potential use in treating atrial fibrillation. Ranolazine's atrio-selectivity indicates its potential effectiveness, warranting further investigation (Hancox & Doggrell, 2010).
Synthesis and Production
There is a detailed description of the practical process for synthesizing N-(2,6-dimethylphenyl)-2-piperazin-1-yl-acetamide, starting from piperazine and N-chloroacetyl-2,6-xylidine. The process involves removing unwanted by-products and extracting the desired product, resulting in a 68% active yield. This indicates the compound's potential for efficient large-scale production (Guillaume et al., 2003).
Potential Pesticide Applications
N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, related to the compound you are interested in, have been characterized for potential pesticide applications. Their powder diffraction data are detailed, indicating potential for agricultural use (Olszewska et al., 2011).
properties
Molecular Formula |
C26H34N4O3 |
---|---|
Molecular Weight |
450.6 g/mol |
IUPAC Name |
N-[3-[4-(2,5-dimethylphenyl)piperazin-1-yl]propyl]-2-(6-methyl-3-oxo-4H-1,4-benzoxazin-2-yl)acetamide |
InChI |
InChI=1S/C26H34N4O3/c1-18-6-8-23-21(15-18)28-26(32)24(33-23)17-25(31)27-9-4-10-29-11-13-30(14-12-29)22-16-19(2)5-7-20(22)3/h5-8,15-16,24H,4,9-14,17H2,1-3H3,(H,27,31)(H,28,32) |
InChI Key |
NIQATHJCBKDUBY-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C=C1)OC(C(=O)N2)CC(=O)NCCCN3CCN(CC3)C4=C(C=CC(=C4)C)C |
Canonical SMILES |
CC1=CC2=C(C=C1)OC(C(=O)N2)CC(=O)NCCCN3CCN(CC3)C4=C(C=CC(=C4)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.